
A Comparative Guide to the Experimental
Determination of Propane's Heat of Combustion

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propane

Cat. No.: B168953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental data on the heat of combustion of

propane. It includes detailed methodologies for key experimental techniques and a structured

comparison of reported values, intended to support research and development activities where

precise thermochemical data is crucial.

Data Presentation: Heat of Combustion of Propane
The following table summarizes various experimentally determined and standard values for the

molar enthalpy of combustion of propane (C₃H₈). These values represent the heat released

when one mole of propane undergoes complete combustion under standard conditions.
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Source/Method
Reported Heat of
Combustion (kJ/mol)

Notes

Standard Enthalpy of

Combustion[1][2]
-2220

Commonly cited standard

value for complete combustion.

Higher Heating Value[3] -2219.2 ± 0.5
Products are returned to

standard state (liquid water).

Calorimetric Determination

(Rossini, 1934)[4]
-2219.57 ± 0.51

A historical, precise

calorimetric measurement.

Lower Heating Value[3] -2043.455

Products (including water

vapor) do not return to

standard state.

Calculated from Standard

Enthalpies of Formation[5][6]
-2219 Calculated using Hess's Law.

Experimental Protocols
Precise determination of the heat of combustion of gaseous fuels like propane relies on well-

controlled calorimetric methods. The two primary techniques are bomb calorimetry and flame

calorimetry.

Bomb Calorimetry (Constant Volume)
Bomb calorimetry is a technique used to measure the heat of combustion of a sample at a

constant volume.[7] The sample is combusted in a high-pressure oxygen environment within a

sealed container (the "bomb"). The heat released is absorbed by a surrounding water bath, and

the temperature change of the water is used to calculate the heat of combustion.[8]

Methodology:

Sample Preparation: A known mass of a combustible substance (often a liquid or solid

standard like benzoic acid for calibration, or a contained gaseous sample for direct

measurement) is placed in a crucible inside the bomb.
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Assembly and Pressurization: The bomb is sealed and then pressurized with pure oxygen to

a high pressure (typically 20-30 atm) to ensure complete combustion.

Calorimeter Setup: The bomb is placed in a calorimeter bucket containing a precisely

measured quantity of water. The bucket is housed within an insulating jacket to minimize

heat exchange with the surroundings. A stirrer ensures uniform temperature distribution in

the water, and a high-precision thermometer records the temperature.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through a

fuse wire. The temperature of the water in the bucket is recorded at regular intervals before,

during, and after combustion until a stable final temperature is reached.

Calculation: The heat of combustion is calculated from the observed temperature rise, the

heat capacity of the calorimeter system (determined by calibrating with a substance of

known heat of combustion), and the mass of the sample. Corrections are applied for the heat

released by the fuse wire and any side reactions, such as the formation of nitric acid from

residual nitrogen in the bomb.

Simple Flame Calorimetry (Constant Pressure)
For gaseous fuels like propane, a simpler, constant-pressure calorimetry experiment can be

performed. This method involves burning the gas in a controlled manner and transferring the

heat to a known mass of water.

Methodology:

Apparatus Setup: A known volume of water is placed in a copper can or calorimeter. A

thermometer is suspended in the water to record the temperature. The initial temperature of

the water is recorded.

Fuel Measurement: A burner containing propane is weighed to determine its initial mass.

Combustion and Heat Transfer: The propane burner is lit and placed under the calorimeter.

The flame is adjusted to heat the water. The water is stirred continuously to ensure an even

temperature distribution.
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Data Collection: The combustion is allowed to proceed until a significant temperature rise in

the water (e.g., 20-30°C) is observed. The flame is then extinguished, and the final, highest

temperature of the water is recorded. The propane burner is immediately re-weighed to

determine the mass of propane consumed.

Calculation: The heat absorbed by the water is calculated using the formula q = mcΔT, where

'm' is the mass of the water, 'c' is the specific heat capacity of water, and 'ΔT' is the change in

temperature.[9] The molar enthalpy of combustion is then determined by dividing the heat

absorbed by the number of moles of propane burned. It is important to note that this method

is prone to significant heat loss to the surroundings, often resulting in a less exothermic

value than the standard.[10]

Cross-Validation of Experimental Data
The following diagram illustrates the logical workflow for the cross-validation of experimental

data on propane's heat of combustion. This process ensures the reliability and accuracy of the

obtained values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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